Cas no 7739-59-5 (Hexadecanoic acid, 2-bromo-1-(bromomethyl)ethyl ester)

• Product Name: Hexadecanoic acid, 2-bromo-1-(bromomethyl)ethyl ester
• CAS No: 7739-59-5
• MF: C₁₉H₃₆Br₂O₂
• MW: 456.295945167542
• CID: 536151
• PubChem ID: 13183941
• Update Time: 2025-04-19

Hexadecanoic acid, 2-bromo-1-(bromomethyl)ethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid, 2-bromo-1-(bromomethyl)ethyl ester
• 1,3-dibromopropan-2-yl hexadecanoate
• 1,3-dibromo-2-palmitoyloxypropane
• 7739-59-5
• DTXSID70525558

• Inchi： 1S/C19H36Br2O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19(22)23-18(16-20)17-21/h18H,2-17H2,1H3
• InChI Key： YUHOISMCCOMHBB-UHFFFAOYSA-N
• SMILES： BrCC(CBr)OC(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 454.10828
• Monoisotopic Mass: 454.10821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 18
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3